2-Chloro-1-cyclopropoxy-4-iodobenzene

• Molecular Formula: C9H8ClIO
• Molecular Weight: 294.51 g/mol
• IUPAC Name: 2-chloro-1-cyclopropyloxy-4-iodobenzene
• InChI: InChI=1S/C9H8ClIO/c10-8-5-6(11)1-4-9(8)12-7-2-3-7/h1,4-5,7H,2-3H2
• InChI Key: MSUBQMVSSXICJJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=C(C=C2)I)Cl

Description

2-Chloro-1-cyclopropoxy-4-iodobenzene is a halogenated aromatic compound featuring a benzene ring substituted with chlorine (Cl) at position 2, iodine (I) at position 4, and a cyclopropoxy group (-O-C₃H₅) at position 1. This compound is structurally distinct due to the oxygen-linked cyclopropane moiety, which influences its electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-1-cyclopropoxy-4-iodobenzene can be achieved through several methods. One common method involves the reaction of 2-chloro-4-iodophenol with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is typically carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

Industrial production of 2-Chloro-1-cyclopropoxy-4-iodobenzene may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. The use of continuous flow reactors and automated systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-1-cyclopropoxy-4-iodobenzene undergoes various types of chemical reactions, including:

Substitution Reactions: The chloro and iodo groups can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction Reactions: The compound can undergo oxidation and reduction reactions, leading to the formation of different products.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide can be used for nucleophilic substitution reactions.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide can be employed.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with sodium methoxide can yield 2-methoxy-1-cyclopropoxy-4-iodobenzene .

Scientific Research Applications

2-Chloro-1-cyclopropoxy-4-iodobenzene has several applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of biological pathways and interactions.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Chloro-1-cyclopropoxy-4-iodobenzene involves its interaction with specific molecular targets. The chloro and iodo groups can participate in electrophilic aromatic substitution reactions, while the cyclopropoxy group can influence the compound’s reactivity and stability. The exact pathways and molecular targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

2-Chloro-4-cyclopropyl-1-iodobenzene (CAS 2225141-53-5)

Molecular Formula : C₉H₈ClI
Molar Mass : 278.52 g/mol
Key Differences :

• Substituent Type and Position : The cyclopropyl group (-C₃H₅) is directly attached to position 4, whereas the target compound features a cyclopropoxy group (-O-C₃H₅) at position 1 .
• Electronic Effects : The cyclopropoxy group in the target compound introduces an oxygen atom, enhancing electron-withdrawing character compared to the purely hydrocarbon cyclopropyl group. This difference may alter reactivity in nucleophilic aromatic substitution or cross-coupling reactions.
• Synthetic Utility : The iodine at position 1 in this compound (vs. position 4 in the target) could make it more reactive in metal-catalyzed coupling reactions (e.g., Suzuki or Ullmann), where iodine’s position relative to other substituents critically impacts regioselectivity .

Property	2-Chloro-1-cyclopropoxy-4-iodobenzene (Inferred)	2-Chloro-4-cyclopropyl-1-iodobenzene
Molecular Formula	C₉H₈ClIO	C₉H₈ClI
Molar Mass (g/mol)	~294.52	278.52
Key Substituent	Cyclopropoxy (position 1)	Cyclopropyl (position 4)
Iodine Position	4	1

2-Chloro-4-(chloromethyl)-1-iodobenzene

Molecular Formula : C₇H₅Cl₂I
Molar Mass : ~271.38 g/mol
Key Differences :

• Substituent Type : A chloromethyl (-CH₂Cl) group at position 4 replaces the cyclopropoxy or cyclopropyl groups in the other compounds. This group is highly electron-withdrawing and reactive, enabling further functionalization (e.g., nucleophilic displacement) .
• This may limit stability under acidic or basic conditions.
• Applications: Likely used as a building block in organometallic chemistry, whereas the cyclopropoxy-containing target compound may find use in medicinal chemistry due to the bioactivity of cyclopropane derivatives .

Property	2-Chloro-1-cyclopropoxy-4-iodobenzene (Inferred)	2-Chloro-4-(chloromethyl)-1-iodobenzene
Molecular Formula	C₉H₈ClIO	C₇H₅Cl₂I
Molar Mass (g/mol)	~294.52	271.38
Key Substituent	Cyclopropoxy (position 1)	Chloromethyl (position 4)
Reactivity	Moderate steric hindrance	High reactivity due to -CH₂Cl